Cas no 37436-54-7 (6H-indeno[1,2-b]pyrido[3,2-e]pyrazin-6-one)

• Product Name: 6H-indeno[1,2-b]pyrido[3,2-e]pyrazin-6-one
• CAS No: 37436-54-7
• MF: C₁₄H₇N₃O
• MW: 233.224882364273
• CID: 922287
• PubChem ID: 290507
• Update Time: 2025-04-19

6H-indeno[1,2-b]pyrido[3,2-e]pyrazin-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-indeno[1,2-b]pyrido[3,2-e]pyrazin-6-one
• 6H-Inden< 2,1-b> pyridin< 4,3-c> pyrazin-6-on
• AC1L6DX2
• AC1Q6NJZ
• AR-1H1785
• CBDivE_002579
• NSC154297
• Oprea1_164079
• SCHEMBL21226345
• 2,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),4,6,9,11,13,15-octaen-17-one
• 6H-Indeno[1,2-b]pyrido[3,2-E]pyrazin-6-one #
• CHEMBL3623533
• DTXSID70302826
• FNOHEHFDTZVGNB-UHFFFAOYSA-N
• NSC-154297
• 6H-Indeno[1,2-b]pyrido[3',2'-E]pyrazin-6-one
• 37436-54-7

• Inchi： 1S/C14H7N3O/c18-13-9-5-2-1-4-8(9)11-12(13)16-10-6-3-7-15-14(10)17-11/h1-7H
• InChI Key： FNOHEHFDTZVGNB-UHFFFAOYSA-N
• SMILES： O=C1C2C(C3C=CC=CC=31)=NC1C(=CC=CN=1)N=2

Computed Properties

• Exact Mass: 233.05901
• Monoisotopic Mass: 233.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• PSA: 55.74